2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide
• InChI: InChI=1S/C10H16N2O2/c1-3-9(11)10(13)12(2)7-8-5-4-6-14-8/h4-6,9H,3,7,11H2,1-2H3
• InChI Key: KESOUVLTWJENSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(C)CC1=CC=CO1)N

Description

2-Amino-N-(furan-2-ylmethyl)-N-methylbutanamide (IUPAC name: 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide; hydrochloride) is a synthetic organic compound with the molecular formula C₁₀H₁₇ClN₂O₂ and a molecular weight of approximately 210.27 g/mol. Its structure features a furan ring, a branched butanamide backbone, and an amino group, making it a versatile candidate for biological and chemical research . The hydrochloride form enhances water solubility, facilitating its use in pharmacological studies .

Key applications include:

• Antimicrobial and anticancer research: The compound’s furan moiety and amide functionality enable interactions with microbial enzymes or cancer cell receptors.
• Neuropharmacology: Its derivative, N-(furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA), acts as a MAO-B inhibitor, enhancing synaptic transmission and long-term potentiation (LTP) in the dentate gyrus without inducing pathological hyperexcitability .

Synthesis typically involves a two-step process:

Reacting bromoacetyl bromide with 2-(furan-2-ylmethyl)methylamine to form a bromoacetamide intermediate.

Subsequent amidation under controlled conditions to yield the final product .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide typically involves the reaction of furan-2-carbaldehyde with N-methylbutanamide in the presence of an amine catalyst. The reaction proceeds through a condensation mechanism, forming the desired product. The reaction conditions often include:

Solvent: Ethanol or methanol

Temperature: Room temperature to 70°C

Catalyst: Triethylamine or other organic bases

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the use of heterogeneous catalysts can be explored to improve the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The amide group can be reduced to form corresponding amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Corresponding amines.

Substitution: N-substituted derivatives.

Scientific Research Applications

2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the synthesis of polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-amino-N-(furan-2-ylmethyl)-N-methylbutanamide involves its interaction with specific molecular targets. The furan ring and amino group can form hydrogen bonds and other interactions with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Insights :

• N-(Furan-2-ylmethyl)acetamide () lacks the branched butanamide chain and amino group, resulting in reduced bioactivity compared to the target compound .

Brominated Derivatives

Compound Name	Molecular Formula	Key Features	Reactivity/Bioactivity	Reference
2-Bromo-N-methylbutanamide	C₅H₁₀BrNO	Bromine at C2, methylamide	High electrophilicity
2-Bromo-N-(furan-2-ylmethyl)acetamide	C₇H₈BrNO₂	Bromine, furan, acetamide	Enhanced antimicrobial activity

Key Insights :

• Bromine substitution increases reactivity in nucleophilic substitutions, but the branched butanamide in the target compound provides steric hindrance, balancing reactivity with stability .
• Brominated furan derivatives () show higher antimicrobial activity than non-brominated analogs, though they lack the MAO-B inhibitory effects seen in F2MPA .

Alkyl/Aryl Substituted Butanamides

Compound Name	Molecular Formula	Substituents	Bioactivity	Reference
N-(2-Aminoethyl)-4-phenylbutanamide	C₁₂H₁₈N₂O	Phenyl at C4, aminoethyl side chain	Inferred neuroactivity
N-(2-Methylbenzyl)butan-2-amine	C₁₂H₁₉N	Methylbenzyl group, secondary amine	Unreported bioactivity

Key Insights :

• The phenylbutanamide in may enhance lipophilicity, improving blood-brain barrier penetration compared to the furan-based target compound .
• N-(2-Methylbenzyl)butan-2-amine () lacks the amide bond, reducing hydrogen-bonding capacity and likely altering target selectivity .

Heterocyclic Analogs

Compound Name	Molecular Formula	Heterocycle	Unique Properties	Reference
2-Amino-N-[(1-benzylpiperidin-4-yl)methyl]-N-ethyl-3-methylbutanamide	C₂₁H₃₄N₃O	Piperidine ring, benzyl group	Enhanced receptor binding
(2-Fluorophenyl)methylamine	C₈H₁₀FN	Fluorophenyl group	Potential CNS activity

Key Insights :

• Fluorine substitution () may enhance metabolic stability but reduces the electron-rich character of the aromatic ring compared to furan .